Cas no 1017782-74-9 (4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine)

• Product Name: 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine
• CAS No: 1017782-74-9
• MF: C₁₆H₁₉ClN₄
• MW: 302.801862001419
• MDL: MFCD09972243
• CID: 4567519
• Update Time: 2025-10-31

4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzylpiperazino)-6-chloro-2-methylpyrimidine
• Pyrimidine, 4-chloro-2-methyl-6-[4-(phenylmethyl)-1-piperazinyl]-
• 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine

• MDL： MFCD09972243
• Inchi： 1S/C16H19ClN4/c1-13-18-15(17)11-16(19-13)21-9-7-20(8-10-21)12-14-5-3-2-4-6-14/h2-6,11H,7-10,12H2,1H3
• InChI Key： IOKPDSNVJVSREP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(CC3=CC=CC=C3)CC2)=CC(Cl)=N1

Experimental Properties

• Melting Point: 94-96°

4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine

Chemical Profile of 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine (CAS No. 1017782-74-9)

4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine (CAS No. 1017782-74-9) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrimidine core with a piperazine moiety. This molecular architecture has garnered considerable attention due to its potential in drug discovery and development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.

The compound's structure consists of a chloro-substituted pyrimidine ring fused with a methyl group at the 2-position and an N-benzylpiperazine side chain attached at the 4-position. This configuration imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the design of novel therapeutic agents. The presence of both electron-withdrawing (chloro) and electron-donating (benzyl) groups enhances its reactivity, facilitating diverse synthetic transformations.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards pyrimidine derivatives, owing to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures found in nucleic acids, and their derivatives exhibit significant pharmacological relevance across multiple therapeutic domains, including antiviral, anticancer, and anti-inflammatory applications. The incorporation of a piperazine moiety further expands the pharmacophoric space, enabling interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine is its versatility as a building block in medicinal chemistry. The chloro substituent on the pyrimidine ring allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Simultaneously, the benzylpiperazine moiety can engage in hydrogen bonding and hydrophobic interactions with biological targets, enhancing binding affinity and selectivity. This dual functionality makes it an attractive scaffold for designing molecules with tailored pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs. For instance, researchers have explored its utility in developing inhibitors targeting kinases and other enzymes implicated in cancer progression. The benzylpiperazine group has been shown to modulate protein-protein interactions, while the chloro-pyrimidine core provides a scaffold for further derivatization to optimize potency and selectivity. Preclinical investigations have demonstrated promising results in vitro and in vivo, suggesting its feasibility as a lead compound for drug development.

The synthesis of 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a pyrimidine precursor, followed by introduction of the methyl group at the 2-position via alkylation or methylation techniques. Subsequent substitution at the 4-position with the benzylpiperazine moiety is achieved through nucleophilic aromatic substitution or condensation reactions.

Advances in synthetic methodologies have enabled more efficient and sustainable production of this compound. For example, catalytic processes have been employed to minimize waste generation while maintaining high reaction efficiency. Additionally, green chemistry principles have been integrated into synthetic routes to reduce reliance on hazardous reagents and solvents.

The pharmacological evaluation of 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine has revealed intriguing biological activities that warrant further exploration. In particular, its interaction with protein kinases has been studied extensively due to their critical roles in cell signaling pathways associated with diseases such as cancer and inflammation. By modulating kinase activity, this compound holds promise for developing targeted therapies that exhibit improved efficacy and reduced side effects compared to existing treatments.

Moreover, computational modeling techniques have been utilized to predict binding affinities and optimize molecular properties. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches complement experimental data, accelerating the drug discovery process by prioritizing promising candidates for further validation.

The future prospects for 4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field by leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design.

In conclusion,4-(4-Benzylpiperazino)-6-chloro-2-methylpyrimidine represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing novel bioactive molecules targeting diverse diseases. As research progresses,CAS No. 1017782-74-9 will continue to play a pivotal role in shaping future therapies aimed at improving patient outcomes worldwide.